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Compound of Interest

Compound Name: Drofenine hydrochloride

Cat. No.: B10753716

Introduction

Drofenine hydrochloride is a potent competitive inhibitor of butyrylcholinesterase (BChE) and
an M1 muscarinic acetylcholine receptor antagonist.[1][2] It functions as an anticholinergic
agent, effectively inhibiting smooth muscle spasms.[3][4] These properties make it a valuable
tool in various research applications, including studies on neuronal signaling and ion channel
modulation.[1][5] Proper preparation and storage of Drofenine hydrochloride stock solutions
are crucial for maintaining its stability and ensuring experimental reproducibility. This document
provides detailed protocols for the preparation and storage of Drofenine hydrochloride stock
solutions for research purposes.

Physicochemical Properties

Property Value Reference
Molecular Formula C20H32CINO2 [5]
Molecular Weight 353.93 g/mol [5]
Appearance White to off-white solid [5]
CAS Number 548-66-3 [5]

Solubility Data
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Drofenine hydrochloride is soluble in several common laboratory solvents. It is important to
use high-purity, anhydrous solvents to achieve the best results, as the presence of moisture
can impact solubility, particularly with DMSO.[2][5]

Molar
Solvent Solubility Concentration Notes
(approx.)
Use newly opened,
DMSO =75 mg/mL 211.91 mM anhydrous DMSO.[2]

[5]

For aqueous
Water > 33.3 mg/mL 94.09 mM solutions, filter-

sterilize before use.[5]

Ethanol > 10 mg/mL 28.25 mM

Experimental Protocols

o Drofenine hydrochloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, nuclease-free water

» Ethanol

» Vortex mixer

e Sonicator (optional)

« Sterile microcentrifuge tubes or cryovials
o Calibrated pipettes and sterile tips

e Analytical balance

0.22 um syringe filter (for aqueous solutions)
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This protocol describes the preparation of 1 mL of a 100 mM Drofenine hydrochloride stock
solution in DMSO.

e Weighing the Compound: Accurately weigh out 35.39 mg of Drofenine hydrochloride
powder using an analytical balance.

» Solvent Addition: Add the weighed powder to a sterile microcentrifuge tube. Using a
calibrated pipette, add 1 mL of anhydrous DMSO to the tube.

» Dissolution: Cap the tube tightly and vortex thoroughly until the powder is completely
dissolved. If dissolution is slow, the tube can be gently warmed to 37°C or placed in an
ultrasonic bath for a short period to aid dissolution.[6]

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 20-50 uL) in sterile cryovials.[5]

o Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
solvent, and preparation date. Store the aliquots as recommended in the storage section
below.

For experiments where DMSO is not suitable, an aqueous stock solution can be prepared.

» Weighing and Dissolution: Weigh the desired amount of Drofenine hydrochloride and add
it to a sterile container. Add the appropriate volume of sterile water to achieve the target
concentration (solubility is = 33.3 mg/mL).[5] Vortex or sonicate to dissolve.

 Sterilization: Once dissolved, sterilize the solution by passing it through a 0.22 um syringe
filter into a new sterile container.[5] This is critical for cell culture and other sensitive
applications.

» Aliquoting and Storage: Aliquot, label, and store the solution as described for the DMSO
stock.

Storage and Stability

Proper storage is essential to maintain the integrity of Drofenine hydrochloride stock
solutions. The solid powder is stable for over two years when stored correctly.[3]
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. Stock Solution Solid Powder
Storage Condition o o Notes
Stability Stability

Recommended for

-80°C Up to 1 year Long-term long-term storage of
stock solutions.[2]
Suitable for short-term

-20°C Up to 1 month Months to years storage of frequently

used aliquots.[2][5][7]

Not recommended for
Short term (days to
4°C Short term long-term stock
weeks) )
solution storage.[3]

General Storage Recommendations:

o Store aliquots in tightly sealed containers to protect from moisture.[5][7]
o Store in the dark or in amber-colored vials to protect from light.[3]

e Avoid repeated freeze-thaw cycles.[2][5][6]

Safety Precautions

» Handle Drofenine hydrochloride in a well-ventilated area.[8][9]

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and eye
protection.

o Consult the Safety Data Sheet (SDS) for complete safety and handling information.[7][8]

Diagrams
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Stock Solution Preparation Workflow

1. Weigh Drofenine HCI
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Caption: Workflow for Drofenine Hydrochloride Stock Solution Preparation and Storage.
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Drofenine HCI
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Caption: Simplified Signaling Interactions of Drofenine Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document. BenchChem. [Application Notes and Protocols for Drofenine
Hydrochloride Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10753716#drofenine-hydrochloride-stock-solution-
preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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